Cas no 1437434-65-5 (7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one)

7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one is a heterocyclic compound featuring a phthalazine core substituted with a bromine atom at the 7-position and a pyridin-4-yl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The pyridinyl moiety contributes to its potential as a ligand or bioactive scaffold in medicinal chemistry. Its well-defined crystalline form ensures consistent purity and handling, facilitating precise applications in research and industrial settings. This compound is particularly suited for exploratory studies in kinase inhibition and other therapeutic targets.

7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one structure

1437434-65-5 structure

Product Name:7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one

CAS No:1437434-65-5

MF:C₁₃H₈BrN₃O

MW:302.126121520996

CID:5180038

Update Time:2025-10-30

7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one
- 7-Bromo-2-(pyridin-4-yl)phthalazin-1(2H)-one
- Inchi： 1S/C13H8BrN3O/c14-10-2-1-9-8-16-17(13(18)12(9)7-10)11-3-5-15-6-4-11/h1-8H
- InChI Key： WQNHABRZHVVOHQ-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC(Br)=C2)C=NN1C1C=CN=CC=1

7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504539-1g	7-Bromo-2-(pyridin-4-yl)phthalazin-1(2H)-one	1437434-65-5	97%	1g	$***	2023-03-30
Ambeed	A163280-1g	7-Bromo-2-(pyridin-4-yl)phthalazin-1(2H)-one	1437434-65-5	97%	1g	$605.0	2025-03-18

7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one Related Literature

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4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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Additional information on 7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one

Recent Advances in the Study of 7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one (CAS: 1437434-65-5)

The compound 7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one (CAS: 1437434-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its phthalazinone core and pyridinyl substituent, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the role of 7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one as a potent inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes. PARP inhibitors have emerged as a critical class of drugs in cancer therapy, especially for treating BRCA-mutated cancers. Recent preclinical studies have demonstrated that this compound exhibits high selectivity and efficacy in inhibiting PARP-1 and PARP-2, leading to synthetic lethality in cancer cells with homologous recombination deficiencies. These findings suggest its potential as a candidate for further clinical development.

In addition to its anticancer properties, 7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one has been investigated for its anti-inflammatory effects. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality—targeting both cancer and inflammation—makes it a versatile molecule for drug development, particularly in diseases where inflammation plays a pivotal role in pathogenesis.

The synthetic routes for 7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one have also been optimized in recent years. A novel one-pot synthesis method, reported in Organic Letters, has improved the yield and purity of the compound, making it more accessible for large-scale production. This advancement is crucial for facilitating further pharmacological studies and potential commercialization. Moreover, structural analogs of this compound have been designed to enhance its pharmacokinetic properties, such as solubility and bioavailability, without compromising its biological activity.

Despite these promising developments, challenges remain in the clinical translation of 7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. Ongoing research is exploring combination therapies, where this compound is used alongside other chemotherapeutic agents or immunomodulators, to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from bench to bedside.

In conclusion, 7-Bromo-2-pyridin-4-yl-2H-phthalazin-1-one (CAS: 1437434-65-5) represents a promising scaffold in drug discovery, with applications spanning oncology and inflammation. Its unique mechanism of action, coupled with recent advancements in synthesis and structural optimization, positions it as a molecule of high interest for future therapeutic development. Continued research will be essential to fully unlock its potential and address the remaining challenges in its clinical application.